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Introduction

Balinatunfib (SAR-441566) is an orally available, small molecule inhibitor of Tumor Necrosis
Factor Receptor 1 (TNFR1) signaling.[1][2][3][4] It functions by binding to the soluble form of
Tumor Necrosis Factor-alpha (STNFa), stabilizing an asymmetric trimeric conformation. This

prevents the sTNFa trimer from binding to and activating TNFR1, thereby inhibiting

downstream pro-inflammatory signaling pathways.[1][2][3][4][5] This selective inhibition of

TNFR1, while sparing TNFR2, makes Balinatunfib a promising candidate for the treatment of

various autoimmune and inflammatory diseases.[5]

Physicochemical Properties

Property Value Reference
Chemical Formula C27H24F2N6O2 [6]
Molecular Weight 502.52 g/mol [6]
Appearance White to off-white solid [2]

Soluble in DMSO at 116.67
Solubility mg/mL (232.17 mM) with

sonication

[6]

Storage and Stability
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Proper storage of Balinatunfib is crucial to maintain its integrity and activity.

Storage )
Form Duration Notes Reference
Temperature
Store in a dry,
Solid (Powder) -20°C Up to 3 years dark [2][6]

environment.

For shorter-term

4°C Up to 2 years [2][6]

storage.

) Aliquot to avoid
Stock Solution
) -80°C Up to 6 months repeated freeze- [6]
(in DMSO)
thaw cycles.

For more

-20°C Up to 1 month [6]

frequent use.

Mechanism of Action: Signaling Pathway

Balinatunfib exerts its inhibitory effects by modulating the TNFa signaling pathway. Upon

binding of STNFa to TNFR1, a signaling cascade is initiated, leading to the activation of pro-

inflammatory transcription factors such as NF-kB and AP-1. Balinatunfib disrupts the initial

step of this cascade by preventing sTNFa from binding to TNFR1.
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Caption: Balinatunfib's mechanism of action, inhibiting the TNFR1 signaling pathway.
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Experimental Protocols
Protocol 1: Preparation of Balinatunfib Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Balinatunfib in DMSO.
Materials:

» Balinatunfib powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

o Calibrated analytical balance

» \ortex mixer

e Sonicator (optional)

Procedure:

e Calculate the required mass:

o Use the formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular
Weight ( g/mol)

o For a 10 mM stock solution in 1 mL of DMSO:
» Mass (mg) =10 mM x 1 mL x 502.52 g/mol / 1000 = 5.0252 mg
e Weigh the Balinatunfib:
o Tare a sterile microcentrifuge tube on the analytical balance.
o Carefully weigh the calculated mass of Balinatunfib into the tube.
» Dissolve in DMSO:

o Add the calculated volume of anhydrous DMSO to the tube.
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o Vortex the tube for 1-2 minutes to dissolve the compound.

o If the compound does not fully dissolve, sonicate the tube for 5-10 minutes.[6]

 Aliquot and Store:

o To prevent repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[6]

Calculate Mass of " 3 . Vortex/Sonicate to Aliquot into Store at -80°C
Balinatunfib peedl R CEIVATEIENS B Dissolve Single-Use Tubes or-20°C

Click to download full resolution via product page

Caption: Workflow for preparing a Balinatunfib stock solution.

Protocol 2: In Vitro Zymosan-Stimulated Whole Blood
Assay for CD11b Inhibition

This protocol is adapted from a study published in Frontiers in Pharmacology and measures
the ability of Balinatunfib to inhibit the zymosan-stimulated expression of CD11b on
granulocytes in human whole blood.[7]

Materials:

Freshly drawn human whole blood collected in heparinized tubes

Balinatunfib stock solution (10 mM in DMSO)

Zymosan A from Saccharomyces cerevisiae

Phosphate-Buffered Saline (PBS)

RPMI 1640 medium
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FACS Lysing Solution

Anti-human CD11b antibody (or other relevant markers) conjugated to a fluorophore

Isotype control antibody

96-well deep-well plates

Flow cytometer

Procedure:

o Prepare Balinatunfib dilutions:

o Prepare a serial dilution of the Balinatunfib stock solution in DMSO.

o Further dilute the DMSO serial dilutions in RPMI 1640 medium to the desired final
concentrations. Ensure the final DMSO concentration in the assay is below 0.1% to avoid
cell toxicity.

o Blood Stimulation:

In a 96-well deep-well plate, add the diluted Balinatunfib or vehicle control (RPMI with the

[e]

same final DMSO concentration).

[e]

Add 100 pL of fresh whole blood to each well.

o

Add zymosan A to a final concentration of 1.5 mg/mL to stimulate the blood.[8]

[¢]

Incubate the plate for 4 hours at 37°C in a humidified incubator with 5% CO2.[8]
» Red Blood Cell Lysis and Staining:

o Following incubation, add FACS Lysing Solution to each well according to the
manufacturer's instructions to lyse the red blood cells.

o Centrifuge the plate and discard the supernatant.

o Wash the cell pellet with PBS.
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o Resuspend the cells in a staining buffer containing the anti-human CD11b antibody and
the isotype control in their respective wells.

o Incubate for 30 minutes at 4°C in the dark.

o Flow Cytometry Analysis:

[e]

Wash the cells to remove unbound antibody.

o

Resuspend the cells in PBS for analysis.

[¢]

Acquire the samples on a flow cytometer.

[e]

Gate on the granulocyte population based on forward and side scatter properties.

[e]

Determine the median fluorescence intensity (MFI) of CD11b expression for each sample.

e Data Analysis:

o Calculate the percentage inhibition of CD11b expression for each Balinatunfib
concentration relative to the vehicle-treated, zymosan-stimulated control.

o Plot the percentage inhibition against the Balinatunfib concentration to determine the ICso
value. The reported ICso for Balinatunfib in this assay is 35 nM.[7]
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Caption: Workflow for the in vitro zymosan-stimulated whole blood assay.

Disclaimer
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This document is intended for research use only. The information provided is based on publicly
available data and should be used as a guide. Researchers should always consult the specific
product datasheet and relevant literature for the most up-to-date information and protocols. It is
the responsibility of the end-user to validate these protocols for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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